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Compound Name:
Benzyltrimethylammonium

tetrachloroiodate

Cat. No.: B039969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract & Rationale
The relentless pursuit of novel, effective, and environmentally benign agrochemicals requires a

diverse toolkit of chemical reagents. Benzyltrimethylammonium tetrachloroiodate (BTMTC),

a stable, solid-phase quaternary ammonium polyhalide, presents itself as a compelling reagent

for the agrochemical discovery pipeline.[1][2] Its utility stems from its capacity to act as a mild

and selective electrophilic iodinating and oxidizing agent.[2][3] Unlike elemental iodine or

harsher reagents, BTMTC offers superior handling characteristics, improved reaction control,

and enhanced safety, making it an ideal candidate for library synthesis and scaffold

development in the search for new herbicides, fungicides, and pesticides.[1] This document

provides a detailed guide on the potential applications of BTMTC in agrochemical synthesis

and outlines protocols for preliminary bioactivity screening.
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Property Value Source

CAS Number 121309-88-4 [1][4]

Molecular Formula C₁₀H₁₆Cl₄IN [1][4]

Molecular Weight 418.96 g/mol [1][4]

Appearance Dark yellow powder/crystal [1][5]

Melting Point 135 °C (decomposes) [1]

Solubility

Soluble in MeCN, DMSO,

DMF; slightly soluble in MeOH,

EtOH, CHCl₃

[5]

Key Characteristics
Stable solid, mild iodinating

and chlorinating agent
[4][5]

Core Concept: The Strategic Advantage of BTMTC
in Synthesis
The primary role of BTMTC in agrochemical development is as a reagent for the synthesis of

novel molecular entities. Halogenated organic compounds, particularly those containing iodine,

are prevalent in bioactive molecules due to the halogen's ability to modulate lipophilicity,

metabolic stability, and binding affinity to target proteins.

The BTMTC molecule consists of a benzyltrimethylammonium cation ([C₆H₅CH₂N(CH₃)₃]⁺) and

a tetrachloroiodate anion ([ICl₄]⁻). The reactivity is driven by the [ICl₄]⁻ anion, which can be

considered a stabilized source of electrophilic iodine ("I⁺"). This allows for precise modifications

of organic scaffolds relevant to agrochemistry.

Causality Behind Experimental Choices: The choice of BTMTC over other iodinating agents is

predicated on its nature as a phase-transfer catalyst and its solid, stable form.[1] This facilitates

reactions in biphasic systems, simplifies product purification by avoiding corrosive byproducts

like HI, and allows for more controlled, regioselective iodination of sensitive substrates, which is

critical when building complex agrochemical candidates.[1][6]
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BTMTC Structure

Reactive Species

Applications in Agrochemical Synthesis

Benzyltrimethylammonium Tetrachloroiodate
{[C₆H₅CH₂N(CH₃)₃]⁺[ICl₄]⁻}

[C₆H₅CH₂N(CH₃)₃]⁺
(Phase Transfer Catalyst)

[ICl₄]⁻
(Source of Electrophilic Halogen)

Electrophilic Iodination
(e.g., on phenols, anilines)

Oxidation Reactions
(e.g., sulfides to sulfoxides)

Start:
Substituted Phenol
+ BTMTC in MeOH

Stir at RT
(2-6h)

Monitor by TLC

Quench
(aq. Na₂S₂O₃) Evaporate MeOH

Liquid-Liquid
Extraction

(EtOAc/NaHCO₃)

Wash Organic Layer
(H₂O, Brine)

Dry (MgSO₄)
& Concentrate

Column
Chromatography

End:
Purified Iodinated

Phenol
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Synthesis Stage

Primary Bio-Screening Stage

Hit Identification

Synthesize Compound Library
using BTMTC

Antifungal Screen
(Protocol 2)

Herbicidal Screen
(Protocol 3)

Identify 'Hit' Compounds
(High Activity)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes & Protocols:
Benzyltrimethylammonium Tetrachloroiodate (BTMTC) in Agrochemical Discovery].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039969#use-of-benzyltrimethylammonium-
tetrachloroiodate-in-agrochemical-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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